Cas no 898407-63-1 (N'-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N-(2-methylpropyl)ethanediamide)

N'-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N-(2-methylpropyl)ethanediamide structure
898407-63-1 structure
Product Name:N'-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N-(2-methylpropyl)ethanediamide
CAS No:898407-63-1
MF:C20H25N3O2S
MW:371.496403455734
CID:5481720
Update Time:2025-10-31

N'-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N-(2-methylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]-N-(2-methylpropyl)oxamide
    • N'-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N-(2-methylpropyl)ethanediamide
    • Inchi: 1S/C20H25N3O2S/c1-14(2)12-21-19(24)20(25)22-13-17(18-8-5-11-26-18)23-10-9-15-6-3-4-7-16(15)23/h3-8,11,14,17H,9-10,12-13H2,1-2H3,(H,21,24)(H,22,25)
    • InChI Key: DOUVKAOACPUNLK-UHFFFAOYSA-N
    • SMILES: C(NCC(C)C)(=O)C(NCC(N1C2=C(C=CC=C2)CC1)C1SC=CC=1)=O

N'-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N-(2-methylpropyl)ethanediamide Pricemore >>

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Additional information on N'-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N-(2-methylpropyl)ethanediamide

Comprehensive Overview of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N-(2-methylpropyl)ethanediamide (CAS No. 898407-63-1)

The compound N'-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N-(2-methylpropyl)ethanediamide, identified by its CAS number 898407-63-1, represents a sophisticated molecular entity with significant potential in pharmaceutical and biochemical research. This molecule combines a 2,3-dihydro-1H-indole moiety with a thiophene ring, linked through an ethanediamide backbone. Its unique structural features make it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and enzyme modulation.

In recent years, the demand for heterocyclic compounds like N'-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N-(2-methylpropyl)ethanediamide has surged due to their versatility in drug design. The indole and thiophene components are known for their bioactivity, often contributing to binding affinity and selectivity in target interactions. Researchers are particularly intrigued by its potential applications in neurodegenerative disease research, where modulating specific receptors or enzymes could offer therapeutic benefits.

The synthesis of CAS 898407-63-1 involves multi-step organic reactions, often employing amide coupling and N-alkylation techniques. Its molecular weight and logP value suggest moderate lipophilicity, which is advantageous for blood-brain barrier penetration—a critical factor in CNS drug development. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, making it suitable for preclinical studies.

One of the trending topics in pharmaceutical chemistry is the exploration of small-molecule modulators for G-protein-coupled receptors (GPCRs). Given the structural resemblance of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N-(2-methylpropyl)ethanediamide to known GPCR ligands, it has garnered attention as a candidate for high-throughput screening (HTS) campaigns. Its potential to interact with serotonin or dopamine receptors could open doors to innovative treatments for mood disorders or Parkinson's disease.

From a commercial perspective, CAS 898407-63-1 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability often depend on the scale of synthesis, with custom synthesis services offering tailored quantities for specific projects. Researchers frequently search for structure-activity relationship (SAR) data or patent literature related to this compound, highlighting its growing relevance in medicinal chemistry.

In conclusion, N'-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N-(2-methylpropyl)ethanediamide stands as a promising scaffold for drug discovery. Its structural complexity, combined with its potential biological activity, positions it as a valuable tool for scientists tackling unmet medical needs. As the pharmaceutical industry continues to prioritize targeted therapies and precision medicine, compounds like this will remain at the forefront of innovation.

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